Cas no 2098799-80-3 (VH032-PEG3-acetylene)
VH032-PEG3-acetylene Chemical and Physical Properties
Names and Identifiers
-
- VH032-PEG3-acetylene
- VH 032 - linker 6
- VH 032-linker 6
- VH 032 amide-PEG2-alkyne
- VH032-ketone-PEG3-C-alkyne
- BCP33423
-
- Inchi: 1S/C31H42N4O7S/c1-6-11-40-12-13-41-14-15-42-19-26(37)34-28(31(3,4)5)30(39)35-18-24(36)16-25(35)29(38)32-17-22-7-9-23(10-8-22)27-21(2)33-20-43-27/h1,7-10,20,24-25,28,36H,11-19H2,2-5H3,(H,32,38)(H,34,37)/t24-,25+,28-/m1/s1
- InChI Key: HHXQNDSXTCIWSG-CERRFVOPSA-N
- SMILES: S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(COCCOCCOCC#C)=O)=O)O)=O
Computed Properties
- Exact Mass: 614.27742087 g/mol
- Monoisotopic Mass: 614.27742087 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 16
- Complexity: 960
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 168
- Molecular Weight: 614.8
VH032-PEG3-acetylene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | V937226-5mg |
VH032-PEG3-acetylene |
2098799-80-3 | 96% | 5mg |
¥898.20 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | V937226-25mg |
VH032-PEG3-acetylene |
2098799-80-3 | 96% | 25mg |
¥2,520.00 | 2022-09-28 | |
| MedChemExpress | HY-128767-5mg |
VH032-PEG3-acetylene |
2098799-80-3 | 98.14% | 5mg |
¥550 | 2024-07-19 | |
| MedChemExpress | HY-128767-10mg |
VH032-PEG3-acetylene |
2098799-80-3 | 98.14% | 10mg |
¥950 | 2024-07-19 | |
| MedChemExpress | HY-128767-25mg |
VH032-PEG3-acetylene |
2098799-80-3 | 98.14% | 25mg |
¥1900 | 2024-07-19 | |
| MedChemExpress | HY-128767-50mg |
VH032-PEG3-acetylene |
2098799-80-3 | 98.14% | 50mg |
¥3250 | 2024-07-19 | |
| MedChemExpress | HY-128767-100mg |
VH032-PEG3-acetylene |
2098799-80-3 | 98.14% | 100mg |
¥5500 | 2024-07-19 | |
| Key Organics Ltd | GS-9264-50MG |
(2S,4R)-1-[(2S)-3,3-dimethyl-2-(2-{2-[2-(prop-2-yn-1-yloxy)ethoxy]ethoxy}acetamido)butanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide |
2098799-80-3 | >95% | 50mg |
£790.00 | 2023-09-08 | |
| eNovation Chemicals LLC | Y1239140-10mg |
VH 032 amide-PEG2-alkyne |
2098799-80-3 | 95% | 10mg |
$195 | 2024-06-05 |
VH032-PEG3-acetylene Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on VH032-PEG3-acetylene
Exploring the Potential of VH032-PEG3-acetylene: A Comprehensive Overview
VH032-PEG3-acetylene is a unique compound with the CAS number 2098799-80-3, representing a significant advancement in the field of chemical synthesis and material science. This compound combines the properties of polyethylene glycol (PEG) and acetylene, offering a versatile platform for various applications in drug delivery, imaging, and materials engineering. Recent studies have highlighted its potential in enhancing therapeutic efficacy and diagnostic accuracy, making it a focal point for researchers worldwide.
The structure of VH032-PEG3-acetylene is characterized by a polyethylene glycol chain (PEG) attached to an acetylene group, which introduces unique chemical reactivity and biocompatibility. The PEG moiety is well-known for its hydrophilic nature, which enhances solubility and reduces immunogenicity, making it ideal for biomedical applications. On the other hand, the acetylene group provides a platform for click chemistry reactions, enabling the conjugation of various functional groups such as fluorophores, targeting ligands, or therapeutic agents. This dual functionality makes VH032-PEG3-acetylene a valuable tool in the development of multifunctional nanomaterials.
Recent advancements in nanotechnology have leveraged the properties of VH032-PEG3-acetylene to create highly efficient drug delivery systems. For instance, researchers have utilized this compound to develop polymer-based nanoparticles that can encapsulate anti-cancer drugs. The PEG shell ensures prolonged circulation time in the bloodstream, while the acetylene group allows for precise targeting of cancer cells through surface modification with specific ligands. Preclinical studies have demonstrated enhanced drug efficacy and reduced side effects compared to conventional chemotherapy, underscoring its potential in clinical applications.
In addition to drug delivery, VH032-PEG3-acetylene has shown promise in the field of bioimaging. By incorporating fluorescent probes onto its structure via click chemistry, this compound enables real-time tracking of cellular processes with high spatial and temporal resolution. A recent study published in *Nature Materials* demonstrated its use in tracking tumor metastasis in vivo, providing insights into disease progression and treatment response. The ability to combine imaging and therapy into a single platform has positioned VH032-PEG3-acetylene as a key player in the emerging field of theranostics.
The versatility of VH032-PEG3-acetylene extends beyond biomedical applications. Its unique chemical properties make it an attractive candidate for materials science research. For example, scientists have explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels. These materials hold potential applications in smart packaging, environmental sensing, and energy storage systems.
Despite its immense potential, further research is needed to fully harness the capabilities of VH032-PEG3-acetylene. Ongoing studies are focused on optimizing its synthesis process to improve scalability and reduce production costs. Additionally, researchers are investigating its long-term biocompatibility and toxicity profiles to ensure safe clinical translation.
In conclusion, VH032-PEG3-acetylene (CAS No: 2098799-80-3) represents a groundbreaking advancement in chemical synthesis with diverse applications across multiple disciplines. Its unique combination of properties makes it an invaluable tool for developing innovative solutions in drug delivery, bioimaging, and materials science. As research continues to unfold, this compound is poised to make significant contributions to both scientific progress and clinical practice.
2098799-80-3 (VH032-PEG3-acetylene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)